Cas no 42601-04-7 (3,4-Difluorophenyl isocyanate)

3,4-Difluorophenyl isocyanate structure
3,4-Difluorophenyl isocyanate structure
Product Name:3,4-Difluorophenyl isocyanate
CAS No:42601-04-7
MF:C7H3F2NO
MW:155.101628541946
MDL:MFCD00065711
CID:332293
PubChem ID:2734708
Update Time:2025-04-19

3,4-Difluorophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2-difluoro-4-isocyanato-
    • 3,4-Difluorophenyl Isocyanate
    • 1,2-difluoro-4-isocyanatobenzene
    • Isocyanic Acid 3,4-Difluorophenyl Ester
    • 3,4-Difluoro-1-isocyanatobenzene
    • 1,2-Difluoro-4-(isocyanato)benzene
    • 3,4-Difluorophenylisocyanate
    • 3,4-Difluoro phenyl isocyanate
    • 1,2-DIFLUORO-4-ISOCYANATO-BENZENE
    • 3,4-difluorobenzenisocyanate
    • 3,4-difluoro-phenylisocyanate
    • 3,4-difluoro-phenyl isocyanate
    • YBWJVFMNWMLZEN-UHFFFAOYSA-N
    • 1-isocyanato-3,4-difluoro benzene
    • BBL100554
    • SCHEMBL161540
    • AB02669
    • 3,4-Difluorophenyl isocyanate, 97%
    • EN300-146936
    • DTXSID80370455
    • C7H3F2NO
    • A825958
    • MFCD00065711
    • PS-10295
    • FT-0639806
    • D3696
    • W-200366
    • AKOS000190891
    • 42601-04-7
    • GEO-01057
    • 1,2-bis(fluoranyl)-4-isocyanato-benzene
    • DB-050946
    • STL554348
    • 3,4-Difluorophenyl isocyanate
    • MDL： MFCD00065711
    • Inchi： 1S/C7H3F2NO/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
    • InChI Key： YBWJVFMNWMLZEN-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1)N=C=O)F

Computed Properties

  • Exact Mass: 155.01800
  • Monoisotopic Mass: 155.01827004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29.4

Experimental Properties

  • Color/Form: liquid
  • Density: 1.326 g/mL at 25 °C(lit.)
  • Boiling Point: 85°C/30mmHg(lit.)
  • Flash Point: Fahrenheit: 145.4 ° f
    Celsius: 63 ° c
  • Refractive Index: n20/D 1.498(lit.)
  • PSA: 29.43000
  • LogP: 1.93210
  • Sensitiveness: Moisture Sensitive/Lachrymatory
  • Solubility: Not determined

3,4-Difluorophenyl isocyanate Security Information

3,4-Difluorophenyl isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,4-Difluorophenyl isocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
024271-5g
3,4-Difluorophenyl isocyanate
 42601-04-7 95%
5g
 ￡52.00 2022-03-01
Fluorochem
024271-25g
3,4-Difluorophenyl isocyanate
 42601-04-7 95%
25g
 ￡254.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155974-1G
3,4-Difluorophenyl isocyanate
 42601-04-7 >98.0%(GC)
1g
 ¥226.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155974-200mg
3,4-Difluorophenyl isocyanate
 42601-04-7 >98.0%(GC)
200mg
 ¥76.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155974-5G
3,4-Difluorophenyl isocyanate
 42601-04-7 >98.0%(GC)
5g
 ¥823.90 2023-09-03
Apollo Scientific
PC2875K-1g
3,4-Difluorophenyl isocyanate
 42601-04-7 97%
1g
 £16.00 2025-02-21
Apollo Scientific
PC2875K-5g
3,4-Difluorophenyl isocyanate
 42601-04-7 97%
5g
 £25.00 2025-02-21
Apollo Scientific
PC2875K-25g
3,4-Difluorophenyl isocyanate
 42601-04-7 97%
25g
 £90.00 2025-02-21
TRC
D462618-50mg
3,4-Difluorophenyl Isocyanate
 42601-04-7
50mg
 $ 50.00 2022-06-05
TRC
D462618-100mg
3,4-Difluorophenyl Isocyanate
 42601-04-7
100mg
 $ 65.00 2022-06-05

3,4-Difluorophenyl isocyanate Production Method

3,4-Difluorophenyl isocyanate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:42601-04-7)3,4-二氟异氰酸酯
Order Number:LE2929034
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com

3,4-Difluorophenyl isocyanate Related Literature

Related Categories

42601-04-7 (3,4-Difluorophenyl isocyanate) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:42601-04-7)3,4-二氟异氰酸酯
LE2929034
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email